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Compound of Interest

Compound Name: 4-Bromo-5-fluoro-2-nitrophenol

Cat. No.: B1526921

An In-Depth Technical Guide to 4-Bromo-5-fluoro-2-nitrophenol

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Bromo-5-fluoro-2-nitrophenol is a halogenated and nitrated phenolic compound that serves
as a versatile building block in organic synthesis. Its unique substitution pattern, featuring
orthogonal bromo, fluoro, and nitro groups on a phenol scaffold, makes it a valuable
intermediate in the development of complex molecules, particularly in the pharmaceutical and
agrochemical industries. The strategic placement of these functional groups allows for selective
and sequential chemical transformations, providing a robust platform for the synthesis of novel
compounds with potential biological activity. This guide provides a comprehensive overview of
the chemical properties, a representative synthesis protocol, key applications, and essential
safety and handling information for 4-bromo-5-fluoro-2-nitrophenol.

Chemical and Physical Properties

A summary of the key chemical and physical properties of 4-bromo-5-fluoro-2-nitrophenol is
provided in the table below. These properties are essential for its handling, storage, and
application in synthetic chemistry.
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Property Value Source(s)
CAS Number 1016234-87-9 [11[2]
Molecular Formula CeH3BrFNOs [1]
Molecular Weight 235.996 g/mol [1]
Appearance Solid

Purity Typically =95% - 97% [1]

Boiling Point 266.8+35.0 °C (Predicted) [2]

Density 1.965+0.06 g/cm3 (Predicted) [2]

Room temperature, in a dark
Storage Conditions place under an inert [1]

atmosphere, or at 2-8 °C.

IUPAC Name 4-bromo-5-fluoro-2-nitrophenol
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Synthesis of 4-Bromo-5-fluoro-2-nitrophenol: A
Representative Protocol

While specific proprietary synthesis methods may vary, a common and logical approach to the
synthesis of 4-bromo-5-fluoro-2-nitrophenol involves the nitration of a suitable precursor,
such as 4-bromo-5-fluorophenol. The following is a representative experimental protocol based
on established chemical principles for electrophilic aromatic substitution.

Experimental Protocol: Nitration of 4-Bromo-5-
fluorophenol

Obijective: To synthesize 4-bromo-5-fluoro-2-nitrophenol via electrophilic nitration of 4-
bromo-5-fluorophenol.
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Reagents and Materials:

4-Bromo-5-fluorophenol

Concentrated Sulfuric Acid (H2S0a)

Concentrated Nitric Acid (HNOs)

Dichloromethane (CH2Cl2) or other suitable solvent
Saturated Sodium Bicarbonate Solution (NaHCOs)
Brine (Saturated NaCl solution)

Anhydrous Magnesium Sulfate (MgSQa) or Sodium Sulfate (NazSOa)
Round-bottom flask

Magnetic stirrer and stir bar

Dropping funnel

Ice bath

Separatory funnel

Rotary evaporator

Step-by-Step Methodology:

Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar,
dissolve 4-bromo-5-fluorophenol in a suitable solvent like dichloromethane. The flask is then
placed in an ice bath to cool the solution to 0-5 °C.

Preparation of Nitrating Mixture: In a separate beaker, carefully prepare a nitrating mixture by
slowly adding concentrated nitric acid to concentrated sulfuric acid, while cooling in an ice
bath.
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Nitration Reaction: Slowly add the prepared nitrating mixture dropwise to the stirred solution
of 4-bromo-5-fluorophenol from the dropping funnel. The temperature of the reaction mixture
should be carefully maintained between 0-10 °C throughout the addition to control the
exothermic reaction and prevent over-nitration.

Reaction Monitoring: After the addition is complete, the reaction is allowed to stir at room
temperature for a specified time. The progress of the reaction should be monitored by Thin
Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) until the
starting material is consumed.

Workup: Once the reaction is complete, the mixture is carefully poured into a beaker
containing ice water to quench the reaction. The organic layer is separated using a
separatory funnel. The aqueous layer is then extracted with dichloromethane.

Neutralization and Washing: The combined organic layers are washed sequentially with
water, saturated sodium bicarbonate solution (to neutralize any remaining acid), and finally
with brine.

Drying and Solvent Removal: The organic layer is dried over anhydrous magnesium sulfate
or sodium sulfate, filtered, and the solvent is removed under reduced pressure using a rotary
evaporator.

Purification: The crude product is then purified by a suitable method, such as column
chromatography or recrystallization, to yield pure 4-bromo-5-fluoro-2-nitrophenol.

Synthetic Pathway Diagram

G—Bromo—S—ﬂuorophenoD

HNOs, H2S04

v
G—Bromo—5—ﬂu0ro—2—nitrophenoD
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Caption: Synthesis of 4-bromo-5-fluoro-2-nitrophenol.

Applications in Research and Development

4-Bromo-5-fluoro-2-nitrophenol is a valuable intermediate in the synthesis of more complex
molecules due to its distinct functional groups that can be selectively manipulated.

e Pharmaceutical Synthesis: This compound is a key building block in the development of
novel therapeutic agents. The presence of the fluorine atom can enhance metabolic stability
and binding affinity of the final drug molecule. It has been investigated for its utility in the
synthesis of selective COX-2 inhibitors.[1] The nitro group can be reduced to an amine,
which can then be further functionalized, while the bromo and fluoro groups can participate
in cross-coupling reactions.

o Agrochemical Development: Similar to its application in pharmaceuticals, this compound can
be used in the synthesis of new pesticides and herbicides. The introduction of fluorine and
other halogens into agrochemicals can lead to enhanced efficacy and metabolic stability.[3]

o Combinatorial Chemistry: The phenol moiety allows for immobilization on a solid support
resin, making it suitable for use in combinatorial chemistry workflows to generate libraries of
related compounds for high-throughput screening.[1]

Workflow for Application in Drug Discovery

Synthesis & Derivatization

Amide Coupling or Cross-Coupling ).
Other Functionalization (e.g., Suzuki, Buchwaldy

4-Bromo-5-fluoro-
2-nitrophenol

Click to download full resolution via product page

Caption: Drug discovery workflow utilizing the target compound.
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Safety and Handling

4-Bromo-5-fluoro-2-nitrophenol is a hazardous substance and should be handled with
appropriate safety precautions in a well-ventilated area, preferably a chemical fume hood.

Hazard ldentification:
» Signal Word: Danger

e Hazard Statements:

o

H302: Harmful if swallowed.

H315: Causes skin irritation.

o

[¢]

H317: May cause an allergic skin reaction.

[¢]

H318: Causes serious eye damage.

o

H410: Very toxic to aquatic life with long-lasting effects.
Precautionary Measures:

o Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face
protection.[4]

o Handling: Avoid contact with skin and eyes. Do not breathe dust. Wash hands thoroughly
after handling.[5][6]

o Storage: Keep the container tightly closed and store it in a dry, cool, and well-ventilated
place.[7]

First Aid Measures:

 If Swallowed: Rinse mouth. Do NOT induce vomiting. Call a POISON CENTER or doctor if
you feel unwell.[4]
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« If on Skin: Wash with plenty of soap and water. If skin irritation or rash occurs, get medical
advice/attention.[4][5]

 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. Immediately call a POISON CENTER or doctor.[5]

« If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a POISON
CENTER or doctor if you feel unwell.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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